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Compound of Interest

Compound Name: 4,4-Dinitropent-1-ene

Cat. No.: B15491660

Essential Safety and Handling of 4,4-Dinitropent-1-
ene

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, operation, and
disposal of 4,4-Dinitropent-1-ene. Given the presence of two nitro groups and a carbon-
carbon double bond, this compound should be treated as a potentially energetic and highly
hazardous material. All procedures must be conducted with extreme caution and a thorough
understanding of the potential risks.

Immediate Safety Concerns and Precautions

4,4-Dinitropent-1-ene is not a commercially common chemical, and as such, specific
toxicological and physical hazard data is limited. However, based on its structure, it should be
considered highly flammable, toxic, and potentially explosive. The dinitro functionality suggests
it may be susceptible to detonation from shock, heat, or friction.[1] A comprehensive risk
assessment is mandatory before any handling.

Emergency Contact Information:
o Emergency Services: (Insert local emergency number, e.g., 911)

e Poison Control Center: (Insert local poison control number)
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e Institutional Chemical Safety Officer: (Insert relevant contact information)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personnel safety. The following table
outlines the minimum required PPE for handling 4,4-Dinitropent-1-ene.
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Body Part

Required PPE

Specifications and
Rationale

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles must provide a
complete seal around the
eyes. A face shield is
necessary to protect against
splashes and potential

explosions.

Hands

Double Gloving: Inner Nitrile
Glove, Outer Neoprene or
Butyl Rubber Glove

Nitrile gloves provide dexterity
and protection against a range
of chemicals.[2] Neoprene or
butyl rubber gloves offer
enhanced protection against
potential permeation of nitrated

organic compounds.

Body

Flame-Resistant Laboratory
Coat

A lab coat made of Nomex® or
a similar flame-resistant
material is crucial due to the

flammability risk.[2]

Respiratory

Chemical Fume Hood

All handling of 4,4-Dinitropent-
1-ene must be performed
within a certified chemical
fume hood to prevent
inhalation of potentially toxic

vapors or dusts.

Additional

Safety Shoes, Emergency

Eyewash and Shower

Closed-toe leather or
chemical-resistant safety
shoes are required. An
emergency eyewash and
shower must be immediately

accessible.

Operational Plan: Safe Handling and Synthesis
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All operations involving 4,4-Dinitropent-1-ene must be meticulously planned and executed.
Key Experimental Protocols:

o Work Area Preparation:

[¢]

Ensure the chemical fume hood is functioning correctly with a tested face velocity.

[e]

Remove all flammable materials and ignition sources from the immediate work area.

o

Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizing agents for
acidic/basic conditions) readily available.

o

A blast shield should be used for all reactions involving this compound.[3]

e Handling Procedures:
o Always handle the compound in the smallest quantities necessary for the experiment.
o Use non-sparking tools (e.g., made of bronze or ceramic).
o Avoid grinding, scraping, or any action that could create friction or shock.

o If the compound is a solid, handle it as a wetted solid if possible to reduce shock
sensitivity.

o Synthesis and Reaction Monitoring:

o Reactions should be conducted at the smallest possible scale.

[e]

Use an appropriate solvent to ensure homogeneity and aid in heat dissipation.

o

Maintain strict temperature control using a cryostat or a well-controlled heating mantle with
a secondary containment system.

o

Monitor the reaction for any signs of exotherm or gas evolution.

[¢]

Have a quenching plan in place before starting the reaction.
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Disposal Plan

The disposal of 4,4-Dinitropent-1-ene and associated waste must be handled as hazardous
waste.

* Waste Segregation:

o All materials contaminated with 4,4-Dinitropent-1-ene (e.g., gloves, pipette tips,
glassware) must be collected in a designated, labeled, and sealed waste container.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.[4] Organic nitro compounds can be incompatible with oxidizing mineral acids,
leading to heat, fire, or the generation of toxic gas.[4]

e Decontamination of Glassware:

o Glassware should be rinsed with an appropriate solvent (e.g., acetone) in a fume hood.
The rinsate must be collected as hazardous waste.

o A subsequent wash with a decontamination solution may be necessary. A common
procedure for N-nitroso compounds involves treatment with an aluminum:nickel alloy
powder in a basic medium, which has been shown to effectively destroy the hazardous
compounds.[5]

» Waste Disposal:

o All waste must be disposed of through your institution's environmental health and safety
(EHS) office.

o Clearly label the waste container with the full chemical name and associated hazards
(Flammable, Toxic, Potentially Explosive).

o Never dispose of 4,4-Dinitropent-1-ene down the drain.[6]

Quantitative Data

Specific experimental data for 4,4-Dinitropent-1-ene is not readily available. The following
tables provide computed data for the closely related compound (4R)-4-nitropent-1-ene from
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PubChem as an estimate.[7] This data has not been experimentally verified and should be

used with caution.

Computed Physical Properties of (4R)-4-nitropent-1-ene

Property Value Source
Molecular Formula CsHoNO:2 PubChem([7]
Molecular Weight 115.13 g/mol PubChem[7]
XLogP3 15 PubChem[7]
Hydrogen Bond Donor Count 0 PubChem([7]
Hydrogen Bond Acceptor

Count 2 PubChem[7]
Rotatable Bond Count 2 PubChem([7]

Computed Toxicological Information (General for Dinitro Compounds)

Hazard Description Source
Dinitro compounds can be
Acute Toxicity toxic via ingestion, inhalation, Poisoning Center[8]

and skin contact.[8]

Mechanism of Action

They can act by significantly

increasing cellular metabolism.

[8]

Poisoning Center[8]

Symptoms of Exposure

May include yellowing of the
skin, burns to mucous
membranes, anxiety,
restlessness, hyperthermia,
and in severe cases,

convulsions and coma.[8]

Poisoning Center[8]

Fatal Dose (General)

Estimated to be 1 to 2 grams

for some dinitro compounds.[8]

Poisoning Center[8]
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Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 4,4-Dinitropent-
1-ene.
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Safe Handling Workflow for 4,4-Dinitropent-1-ene

Preparation Phase

Conduct Thorough

Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Face Shield, FR Coat)

Prepare and Verify
Chemical Fume Hood

Ensure Spill Kit and
Emergency Equipment are Accessible

Proceed to Handling

Handling and Experimental Phase

Handle Small Quantities
with Non-Sparking Tools

\ 4

Conduct Reaction Behind
Blast Shield with Temp. Control

\ 4

Continuously Monitor
for Exotherms or Gas

\ 4

Execute Quenching Plan
as Predetermined

Proceed to Disposal

Disposal and D‘$contamination Phase

Segregate Contaminated
Waste in Labeled Container

\ 4

Decontaminate Glassware
(Collect Rinsate as Waste)

Contact EHS for

Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4,4-Dinitropent-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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